Cas no 89862-58-8 (2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester)

• Product Name: 2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester
• CAS No: 89862-58-8
• MF: C₁₃H₁₄NO₄S₂
• MW: 312.384561061859
• CID: 586852
• PubChem ID: 71326580
• Update Time: 2025-04-19

2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester
• 6-(3-acetyloxybutylsulfanylcarbonyl)pyridine-2-carbothioate
• 89862-58-8
• DTXSID30755738
• 6-({[3-(Acetyloxy)butyl]sulfanyl}carbonyl)pyridine-2-carbothioate

• Inchi： 1S/C13H15NO4S2/c1-8(18-9(2)15)6-7-20-13(17)11-5-3-4-10(14-11)12(16)19/h3-5,8H,6-7H2,1-2H3,(H,16,19)/p-1
• InChI Key： IGKQPUIRLKAQCV-UHFFFAOYSA-M
• SMILES： S(C(C1C=CC=C(C(=O)[S-])N=1)=O)CCC(C)OC(C)=O

Computed Properties

• Exact Mass: 312.03642527g/mol
• Monoisotopic Mass: 312.03642527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.6Ų